Cas no 1893208-51-9 ({1-(4-methoxy-3-methylphenyl)methylcyclopropyl}methanol)

• Product Name: {1-(4-methoxy-3-methylphenyl)methylcyclopropyl}methanol
• CAS No: 1893208-51-9
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 5898665
• PubChem ID: 116928830
• Update Time: 2025-05-26

{1-(4-methoxy-3-methylphenyl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(4-methoxy-3-methylphenyl)methylcyclopropyl}methanol
• 1893208-51-9
• {1-[(4-methoxy-3-methylphenyl)methyl]cyclopropyl}methanol
• EN300-1806398

• Inchi： 1S/C13H18O2/c1-10-7-11(3-4-12(10)15-2)8-13(9-14)5-6-13/h3-4,7,14H,5-6,8-9H2,1-2H3
• InChI Key： ZWNFEPBPZGOVPI-UHFFFAOYSA-N
• SMILES： OCC1(CC2C=CC(=C(C)C=2)OC)CC1

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Additional information on {1-(4-methoxy-3-methylphenyl)methylcyclopropyl}methanol

Introduction to {1-(4-methoxy-3-methylphenyl)methylcyclopropyl}methanol (CAS No. 1893208-51-9)

{1-(4-methoxy-3-methylphenyl)methylcyclopropyl}methanol} is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1893208-51-9, possesses a unique structural framework that makes it a promising candidate for various biochemical applications. The presence of a cyclopropyl group and a substituted aromatic ring with methoxy and methyl substituents contributes to its distinct chemical properties and potential biological activities.

The molecular structure of {1-(4-methoxy-3-methylphenyl)methylcyclopropyl}methanol consists of a cyclopropyl ring attached to a benzene derivative, which is further functionalized with a methoxy group at the 4-position and a methyl group at the 3-position. This specific arrangement of functional groups enhances the compound's solubility in both polar and non-polar solvents, making it versatile for different chemical reactions and formulations. The aromatic ring, particularly, plays a crucial role in its interactions with biological targets, which is a key consideration in drug design and development.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The cyclopropyl group, known for its stability and ability to mimic certain biological functionalities, has been widely studied in the development of novel therapeutic agents. For instance, studies have shown that cyclopropyl-containing molecules can exhibit inhibitory effects on various enzymes and receptors, making them valuable scaffolds for drug discovery.

The methoxy and methyl substituents on the aromatic ring in {1-(4-methoxy-3-methylphenyl)methylcyclopropyl}methanol are particularly noteworthy. These groups not only influence the electronic properties of the molecule but also enhance its binding affinity to biological targets. The methoxy group, in particular, is known to increase metabolic stability while maintaining strong interactions with target proteins. This balance is critical for developing drugs that are both effective and have a favorable pharmacokinetic profile.

Current research in medicinal chemistry has highlighted the importance of structural diversity in drug discovery. Compounds like {1-(4-methoxy-3-methylphenyl)methylcyclopropyl}methanol offer a rich structural template for designing molecules with enhanced efficacy and reduced side effects. The cyclopropyl ring, combined with the substituted benzene ring, provides multiple sites for functionalization, allowing chemists to fine-tune the properties of the compound to meet specific therapeutic needs.

One of the most exciting aspects of {1-(4-methoxy-3-methylphenyl)methylcyclopropyl}methanol is its potential application in the development of new drugs targeting neurological disorders. Preliminary studies have suggested that this compound may interact with receptors involved in neurotransmitter regulation, potentially leading to novel treatments for conditions such as depression and anxiety. The ability of this molecule to cross the blood-brain barrier is also an important factor that makes it an attractive candidate for central nervous system (CNS) drug development.

The synthesis of {1-(4-methoxy-3-methylphenyl)methylcyclopropyl}methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed hydrogenations, have been employed to construct the complex framework of this molecule efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also demonstrate the feasibility of producing complex pharmaceutical intermediates on an industrial scale.

In conclusion, {1-(4-methoxy-3-methylphenyl)methylcyclopropyl}methanol (CAS No. 1893208-51-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for further research and development. As our understanding of molecular interactions continues to grow, compounds like this are expected to play an increasingly important role in the discovery and design of new therapeutic agents that address unmet medical needs.